Cas no 141072-47-1 (2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI))

• Product Name: 2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI)
• CAS No: 141072-47-1
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 101889
• Update Time: 2024-01-24

2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI)
• 2-Furancarboxylicacid,tetrahydro-5-(methoxymethyl)-,(2S-trans)-(9CI)

• Inchi： 1S/C7H12O4/c1-10-4-5-2-3-6(11-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6-/m0/s1
• InChI Key： MNERCPPNWASIDP-WDSKDSINSA-N
• SMILES： O1[C@H](COC)CC[C@H]1C(O)=O

Computed Properties

• Exact Mass: 160.074
• Monoisotopic Mass: 160.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 297.2±30.0 °C(Predicted)
• pka: 3.51±0.40(Predicted)